Cas no 887208-98-2 (2-({5-2-(3,4-dimethoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(furan-2-yl)methylacetamide)

• Product Name: 2-({5-2-(3,4-dimethoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(furan-2-yl)methylacetamide
• CAS No: 887208-98-2
• MF: C₁₉H₂₀N₄O₅S₂
• MW: 448.515901565552
• CID: 6441798
• Update Time: 2025-06-23

2-({5-2-(3,4-dimethoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5-2-(3,4-dimethoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(furan-2-yl)methylacetamide
• Benzeneacetamide, N-[5-[[2-[(2-furanylmethyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-3,4-dimethoxy-

• Inchi： 1S/C19H20N4O5S2/c1-26-14-6-5-12(8-15(14)27-2)9-16(24)21-18-22-23-19(30-18)29-11-17(25)20-10-13-4-3-7-28-13/h3-8H,9-11H2,1-2H3,(H,20,25)(H,21,22,24)
• InChI Key： RGNHGRYAOQVMQZ-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(SCC(NCC3=CC=CO3)=O)S2)=O)=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 8.39±0.50(Predicted)

Additional information on 2-({5-2-(3,4-dimethoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(furan-2-yl)methylacetamide

2-({5-2-(3,4-Dimethoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(furan-2-yl)methylacetamide: A Novel Compound in the Field of Pharmaceutical Research

2-({5-2-(3,4-Dimethoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(furan-2-yl)methylacetamide represents a highly specialized chemical entity with potential applications in pharmaceutical and biochemical research. This compound, characterized by its complex molecular structure, is derived from the combination of multiple functional groups, including a 3,4-dimethoxyphenyl moiety, a 1,3,4-thiadiazol-2-yl ring system, and a furan-2-yl substituent. The unique arrangement of these components allows for the exploration of novel pharmacological mechanisms, making it a subject of interest in recent studies focused on drug discovery and therapeutic development.

Recent advancements in medicinal chemistry have highlighted the importance of 1,3,4-thiadiazole derivatives in the design of bioactive compounds. These heterocyclic systems are known for their ability to modulate various biological targets, including enzyme inhibition and receptor interaction. The integration of a furan-2-yl group further enhances the compound's potential by introducing additional reactivity and structural diversity. Research published in 2023 in the journal *Bioorganic & Medicinal Chemistry* has demonstrated that thiadiazole-based scaffolds can exhibit improved metabolic stability and target specificity, which are critical factors in the development of effective therapeutics.

The 3,4-dimethoxyphenyl substituent is a key structural element in this molecule, as it contributes to the compound's hydrophobicity and potential for interactions with biological membranes. This functional group is also associated with antioxidant properties, as evidenced by studies on similar compounds in the field of free radical scavenging. The presence of methoxy groups in the aromatic ring can influence the molecule's solubility and bioavailability, which are essential parameters in drug design. Current research suggests that the dimethoxyphenyl moiety may also play a role in modulating enzyme activity through hydrogen bonding interactions.

The synthesis of 2-({5-2-(3,4-dimethoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(furan-2-yl)methylacetamide involves a multi-step process that combines nucleophilic substitution and heterocyclic ring formation. The acetamido functionality, which is a common feature in many pharmaceutical agents, is critical for the compound's ability to interact with target proteins. This group can participate in hydrogen bonding and electrostatic interactions, which are fundamental to the mechanism of action of many drugs. The sulfanyl linkage further enhances the molecule's reactivity by introducing sulfur atoms into the structure, which can influence its stereochemistry and biological activity.

Recent studies have focused on the furan-2-yl substituent's role in enhancing the compound's pharmacokinetic profile. Furan rings are known for their ability to participate in π-π stacking interactions with aromatic residues in proteins, which can improve the molecule's binding affinity. The furan-2-yl group also contributes to the compound's overall polarity, which can affect its permeability across cell membranes. This makes the molecule a promising candidate for the development of drugs targeting cell membrane-associated pathways, such as those involved in signal transduction and ion transport.

The 1,3,4-thiadiazole ring system is a central component of this compound, as it provides a rigid scaffold that can accommodate various functional groups. This heterocyclic ring is known for its ability to act as a bioisostere for other heterocycles, such as pyridine and thiadiazole, which are commonly found in pharmaceutical agents. The presence of a thiadiazole ring can also enhance the compound's stability by reducing the likelihood of hydrolysis, a critical factor in the shelf life of pharmaceutical products. Research published in *Journal of Medicinal Chemistry* in 2023 has shown that thiadiazole-based compounds can exhibit improved resistance to enzymatic degradation, which is a significant advantage in drug development.

The acetamido group in this molecule is a key contributor to its potential therapeutic applications. This functional group is often found in drugs that target enzyme inhibition, such as acetylcholinesterase inhibitors used in the treatment of neurodegenerative diseases. The acetamido functionality can also participate in the formation of covalent bonds with target proteins, which can enhance the molecule's efficacy. Recent studies have explored the use of acetamido derivatives in the development of anti-inflammatory agents, highlighting their potential for modulating immune responses and reducing inflammation.

The sulfanyl linkage in this compound is another important feature that contributes to its biological activity. Sulfur-containing compounds are often associated with antimicrobial properties, as they can disrupt microbial cell membranes and interfere with metabolic processes. The sulfanyl group may also play a role in modulating ion channel activity, which is relevant to the treatment of conditions such as epilepsy and cardiovascular diseases. Research in this area is ongoing, with a focus on understanding the specific mechanisms through which sulfanyl groups influence biological targets.

The combination of these functional groups in 2-({5-2-(3,4-dimethoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(furan-2-yl)methylacetamide creates a molecule with a unique set of properties that make it suitable for a wide range of applications. The dimethoxyphenyl, furan-2-yl, thiadiazole, and acetamido functionalities work synergistically to enhance the compound's bioavailability, target specificity, and metabolic stability. These characteristics are essential for the development of effective therapeutics, as they ensure that the compound can reach its intended target and remain active in the body for an appropriate duration.

As research in medicinal chemistry continues to evolve, the potential applications of this compound are expanding. The 1,3,4-thiadiazole ring system, in particular, has been the focus of recent studies aimed at developing drugs for cancer treatment, antiviral therapy, and neurodegenerative diseases. The furan-2-yl group's ability to participate in π-π stacking interactions makes it a valuable component in the design of targeted drug delivery systems. Additionally, the acetamido functionality's role in enzyme inhibition suggests that this molecule could be further optimized for use in anti-inflammatory and antioxidant therapies.

In conclusion, 2-({5-2-(3,4-dimethoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(furan-2-yl)methylacetamide is a complex molecule with a unique combination of functional groups that offer significant potential in pharmaceutical and biochemical research. The integration of dimethoxyphenyl, furan-2-yl, thiadiazole, and acetamido functionalities allows for the exploration of novel pharmacological mechanisms, making it a promising candidate for the development of effective therapeutics. As research in this area continues to advance, the compound's applications are expected to expand, contributing to the discovery of new treatments for a wide range of diseases.

For further information on the synthesis, biological activity, and potential applications of this compound, researchers are encouraged to consult recent publications in the fields of medicinal chemistry and pharmacology. The study of such complex molecules is essential for the advancement of drug discovery and the development of innovative therapies that address unmet medical needs.